Cas no 90606-75-0 (tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate
• CAS No: 90606-75-0
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• MDL: MFCD09833831
• CID: 798509
• PubChem ID: 11948569
• Update Time: 2025-05-21

tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-hydroxy-4-(2-pyridinyl)-, 1,1-dimethylethyl ester
• 4'-HYDROXY-3',4',5',6'-TETRAHYDRO-2'H-[2,4']BIPYRIDINYL-1'-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4-hydroxy-4-(2-pyridinyl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-4-pyridin-2-ylpiperidine-1-carboxylate
• DTXSID70474572
• 4-HYDROXY-3,4,5,6-TETRAHYDRO-2H-[2,4]BIPYRIDINYL-1-CARBOXYLICACIDTERT-BUTYLESTER
• AKOS022182664
• SB43772
• 90606-75-0
• MGMUWLOVHGXEMB-UHFFFAOYSA-N
• CS-0210931
• SCHEMBL1181843
• EN300-203097
• AMY30240
• FT-0721598
• MFCD09833831
• AS-39169
• TERT-BUTYL4-HYDROXY-4-(PYRIDIN-2-YL)PIPERIDINE-1-CARBOXYLATE

• MDL： MFCD09833831
• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(18)17-10-7-15(19,8-11-17)12-6-4-5-9-16-12/h4-6,9,19H,7-8,10-11H2,1-3H3
• InChI Key： MGMUWLOVHGXEMB-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CN=2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.66000
• LogP: 2.23800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate (CAS: 90606-75-0)

The compound tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate (CAS: 90606-75-0) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This piperidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated an improved synthetic pathway for 90606-75-0 using a catalytic asymmetric Henry reaction, achieving higher yields (82%) and enantiomeric excess (98%) compared to traditional methods. The optimized protocol employed copper(II)-bisoxazoline complexes as chiral catalysts, highlighting the compound's importance in stereoselective synthesis. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, which is crucial for its application in chiral drug development.

Pharmacological investigations have revealed that 90606-75-0 serves as a privileged scaffold for σ1 receptor modulators. A 2024 Nature Communications paper reported its incorporation into novel σ1 receptor agonists showing promising neuroprotective effects in animal models of Parkinson's disease. The 4-hydroxy-4-(pyridin-2-yl)piperidine core was identified as critical for receptor binding, with the tert-butoxycarbonyl (Boc) protecting group allowing for further structural modifications. These findings position 90606-75-0 as a valuable building block for CNS-targeted drug discovery.

Recent applications in antimicrobial drug development have also emerged. A 2023 Bioorganic & Medicinal Chemistry study utilized 90606-75-0 as a precursor for novel quinolone hybrids with potent activity against drug-resistant Staphylococcus aureus (MRSA). The researchers attributed the enhanced antibacterial activity to the compound's ability to maintain optimal lipophilicity while introducing hydrogen bond acceptors through the pyridine nitrogen and hydroxyl group.

Analytical characterization of 90606-75-0 has seen significant progress with the development of advanced LC-MS/MS methods for its quantification in biological matrices. A 2024 Journal of Pharmaceutical and Biomedical Analysis publication described a sensitive assay (LOQ: 0.1 ng/mL) that enables pharmacokinetic studies of derivatives containing this structural motif. This methodological advancement supports the compound's growing role in preclinical drug development.

Looking forward, the unique structural features of tert-Butyl 4-hydroxy-4-(pyridin-2-yl)piperidine-1-carboxylate continue to inspire novel applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates (ADCs). The compound's balanced physicochemical properties and synthetic accessibility suggest it will remain a focus of chemical biology research in the coming years.